Cas no 1804574-89-7 (2-Amino-6-cyano-3-methyl-5-(trifluoromethoxy)pyridine)

• Product Name: 2-Amino-6-cyano-3-methyl-5-(trifluoromethoxy)pyridine
• CAS No: 1804574-89-7
• MF: C₈H₆F₃N₃O
• MW: 217.147951602936
• CID: 4911091
• Update Time: 2025-05-23

2-Amino-6-cyano-3-methyl-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-cyano-3-methyl-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6F3N3O/c1-4-2-6(15-8(9,10)11)5(3-12)14-7(4)13/h2H,1H3,(H2,13,14)
• InChI Key： ANHQOTYWYLWKIH-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C#N)N=C(C(C)=C1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 272
• XLogP3: 2.1
• Topological Polar Surface Area: 71.9

Additional information on 2-Amino-6-cyano-3-methyl-5-(trifluoromethoxy)pyridine

Introduction to 2-Amino-6-Cyano-3-Methyl-5-(Trifluoromethoxy)Pyridine (CAS No: 1804574-89-7)

The compound 2-Amino-6-Cyano-3-Methyl-5-(Trifluoromethoxy)Pyridine, identified by the CAS number 1804574-89-7, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This pyridine derivative has garnered attention due to its unique structural features and promising applications in drug discovery, agrochemicals, and advanced materials.

The molecular structure of this compound is characterized by a pyridine ring with multiple substituents: an amino group at position 2, a cyano group at position 6, a methyl group at position 3, and a trifluoromethoxy group at position 5. These substituents contribute to the compound's electronic properties, making it a valuable candidate for exploring new chemical reactions and material applications.

Recent studies have highlighted the importance of such multifunctional pyridine derivatives in the development of novel pharmaceutical agents. The presence of electron-withdrawing groups like the cyano and trifluoromethoxy groups enhances the molecule's reactivity, enabling it to participate in various nucleophilic and electrophilic reactions. This makes it an ideal building block for synthesizing complex molecules with tailored functionalities.

In the context of drug discovery, 2-Amino-6-Cyano-3-Methyl-5-(Trifluoromethoxy)Pyridine has shown potential as a lead compound for designing bioactive molecules targeting specific diseases. Its ability to form hydrogen bonds due to the amino group and its electron-deficient nature due to the cyano and trifluoromethoxy groups make it suitable for interactions with biological macromolecules such as proteins and enzymes.

Beyond pharmacology, this compound has also found relevance in materials science, particularly in the synthesis of advanced polymers and organic semiconductors. The pyridine ring's aromaticity and the substituents' electronic effects can be exploited to create materials with enhanced electrical conductivity and stability.

The synthesis of 2-Amino-6-Cyano-3-Methyl-5-(Trifluoromethoxy)Pyridine involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Researchers have explored various synthetic pathways, including nucleophilic substitution, coupling reactions, and oxidation processes, to optimize the production of this compound.

In terms of environmental impact, studies have been conducted to assess the biodegradability and toxicity of this compound. Understanding its environmental fate is crucial for its safe handling and application in industrial processes.

The versatility of 2-Amino-6-Cyano-3-Methyl-5-(Trifluoromethoxy)Pyridine lies in its ability to serve as a versatile platform for further chemical modifications. By altering substituents or incorporating additional functional groups, chemists can tailor its properties for specific applications.

Looking ahead, ongoing research aims to uncover new synthetic routes that enhance efficiency while reducing costs. Additionally, investigations into its interactions with biological systems are expected to shed light on its potential as a therapeutic agent or diagnostic tool.